N-[1-(aminocarbonyl)-2-phenylvinyl]-4-butoxybenzamide

• IUPAC Name: N-[(E)-3-amino-3-oxo-1-phenylprop-1-en-2-yl]-4-butoxybenzamide
• InChI: InChI=1S/C20H22N2O3/c1-2-3-13-25-17-11-9-16(10-12-17)20(24)22-18(19(21)23)14-15-7-5-4-6-8-15/h4-12,14H,2-3,13H2,1H3,(H2,21,23)(H,22,24)/b18-14+
• InChI Key: HMKHASQVWOVXLK-NBVRZTHBSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)N
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-[1-(aminocarbonyl)-2-phenylvinyl]-4-butoxybenzamide, also known as ABP-688, is a small molecule that acts as an antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in the regulation of various physiological processes, including learning and memory, anxiety, and pain perception. ABP-688 has been studied extensively for its potential use in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

N-[1-(aminocarbonyl)-2-phenylvinyl]-4-butoxybenzamide acts as an antagonist of the mGluR5 receptor, which is involved in the regulation of various physiological processes. By blocking this receptor, this compound can modulate the release of various neurotransmitters, including glutamate, dopamine, and GABA. This modulation can lead to changes in neuronal activity, which can have therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the modulation of glutamate release, the regulation of synaptic plasticity, and the modulation of neuroinflammation. These effects can have therapeutic implications for various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(aminocarbonyl)-2-phenylvinyl]-4-butoxybenzamide is its high selectivity for the mGluR5 receptor, which reduces the risk of off-target effects. However, one limitation is its low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

For research on N-[1-(aminocarbonyl)-2-phenylvinyl]-4-butoxybenzamide include the investigation of its potential use in the treatment of various neurological and psychiatric disorders, including schizophrenia, anxiety disorders, and addiction. Further research is also needed to explore its potential use in the treatment of pain and inflammation. Additionally, future research could focus on the development of more soluble forms of this compound, which could improve its administration in experimental settings.

Synthesis Methods

The synthesis of N-[1-(aminocarbonyl)-2-phenylvinyl]-4-butoxybenzamide involves several steps, starting with the reaction of 4-butoxybenzoyl chloride with aniline to form 4-butoxybenzanilide. This compound is then reacted with acetic anhydride and triethylamine to form N-acetyl-4-butoxybenzanilide. The final step involves the reaction of N-acetyl-4-butoxybenzanilide with phenyl vinyl ketone and ammonium acetate to form this compound.

Scientific Research Applications

N-[1-(aminocarbonyl)-2-phenylvinyl]-4-butoxybenzamide has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders, including schizophrenia, anxiety disorders, and addiction. It has also been studied for its potential use in the treatment of pain and inflammation.